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Compound of Interest

Compound Name: Carbonyl fluoride

Cat. No.: B1217172

An In-depth Technical Guide to Carbonyl Fluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbonyl fluoride (COF2), also known as fluorophosgene, is a highly reactive and versatile
chemical compound. Due to its unique properties as a fluorinating agent, it serves as a critical
building block in the synthesis of a wide array of organofluorine compounds. The strategic
incorporation of fluorine into molecules is a cornerstone of modern drug discovery, often
enhancing metabolic stability, binding affinity, and bioavailability. This guide provides a
comprehensive overview of the chemical and physical properties of carbonyl fluoride, detailed
experimental protocols for its synthesis, its reactivity profile, and its applications in research
and development, particularly in the context of medicinal chemistry and PET imaging.

Core Properties of Carbonyl Fluoride

Carbonyl fluoride is a colorless, pungent, and highly toxic gas at standard conditions. Its high
reactivity stems from the electrophilic nature of the carbonyl carbon, which is susceptible to
nucleophilic attack.
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Property Value Reference(s)

P 353.50.4 [LIE21BIAIB]EI 81101 11]
[12][13]

Molecular Formula COF (L2114 B 10][11]
[12][13]

Molecular Weight 66.01 g/mol HilEIAIeIrs]EI ol
[12][13]

Boiling Point 83°C [LIE2ABIAI eI BN 10][11]
[12][13]

Metting Point 114 °C (L2131 18I 10][11]
[12][13]
[LIE21B1AIB1EI 81 10][11]

Appearance Colorless gas
[12][13]

Odor Pungent (L2141 BIeI10][11]
[12][13]

Solubility in Water Reacts HHilEIARIeIrIs]EIoN
[12][13]

Spectroscopic Data

Technique

Key Features

Infrared (IR) Spectroscopy

Strong absorption band corresponding to the
C=0 stretch is observed around 1928-1945
cm~[2][4][6]

Mass Spectrometry (MS)

The molecular ion peak (M*) is observed at m/z
66.[9]

19F Nuclear Magnetic Resonance (NMR)

The chemical shift for the fluorine atoms in
carbonyl fluoride is in the range of -20 to -70

ppm relative to CFCls.[11]
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Synthesis of Carbonyl Fluoride

Several methods are available for the synthesis of carbonyl fluoride. The choice of method
often depends on the scale and the available starting materials.

Experimental Protocol 1: Synthesis from Phosgene and
Sodium Fluoride

This is a common laboratory-scale synthesis.

Materials:

e Phosgene (COCI2) or a phosgene surrogate like triphosgene
e Anhydrous sodium fluoride (NaF)

o Acetonitrile (anhydrous)

Procedure:

A stirred suspension of anhydrous sodium fluoride in acetonitrile is prepared in a reaction
vessel equipped with a cooling system.

» A solution of phosgene in acetonitrile is added dropwise to the suspension while maintaining
a controlled temperature.

e The reaction progress is monitored by gas chromatography.

» Upon completion, the gaseous carbonyl fluoride is collected, typically through cryogenic
trapping.

Experimental Protocol 2: Synthesis of [**C]Carbonyl
Difluoride for PET Imaging

This protocol details the synthesis of radiolabeled carbonyl fluoride for use in positron
emission tomography (PET).[1][2]

Materials:
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[*1C]Carbon dioxide ([**C]CO32) from a cyclotron

Molybdenum

Silver(ll) fluoride (AgF2)

Helium (carrier gas)

Procedure:

[*1C]CO:z2 is reduced to [*C]carbon monoxide ([**C]CO) by passing it over molybdenum at
875 °C.[2]

The resulting [**C]CO is carried by a helium stream through a stainless steel column packed
with AgF2 at room temperature.[1]

The single-pass gas-phase conversion yields [*1C]carbonyl difluoride quantitatively.[1]

The [**C]COF:z can be used immediately for subsequent labeling reactions.[1]

Reactivity and Applications in Organic Synthesis

Carbonyl fluoride is a versatile reagent for the introduction of fluorine into organic molecules.
Its reactivity is dominated by nucleophilic attack at the carbonyl carbon.

Hydrolysis: It reacts readily with water to form carbon dioxide and hydrogen fluoride.

Reaction with Alcohols: Carbonyl fluoride reacts with alcohols to produce fluoroformates.

Reaction with Amines: It reacts with amines to yield carbamoyl fluorides.

Fluorination of Carbonyl Compounds: Carbonyl fluoride can convert ketones and
aldehydes into gem-difluorides.
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Caption: General reaction pathway of carbonyl fluoride with nucleophiles.

Application in Drug Development: PET Imaging

A significant application of carbonyl fluoride in drug development is the synthesis of 1C-
labeled PET tracers. [**C]Carbonyl difluoride is an efficient reagent for introducing a

[*1C]carbonyl group into various heterocyclic scaffolds, which are common motifs in
pharmaceutical compounds.[1]

The workflow for producing a PET tracer using [*1C]COFz involves its synthesis from cyclotron-

produced [1C]COz2, followed by reaction with a suitable precursor molecule to form the desired
radiolabeled compound.

[11C]COF2 Synthesis

[11clco Fluorination (AgF2)

[11C]CO2
(from Cyclotron)

Reduction (Mo, 875°C

[11C]COF2

Labeling Reaction

Radio iug Application

[ L] PET Imaging in
Drug Development Studies

[11C]Labeled PET Tracer
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Caption: Experimental workflow for the synthesis and application of [*1C]COF:z in PET imaging.

Safety Considerations

Carbonyl fluoride is a highly toxic and corrosive gas. It reacts with moisture to produce
hydrogen fluoride. All manipulations should be carried out in a well-ventilated fume hood with
appropriate personal protective equipment, including respiratory protection.

Conclusion

Carbonyl fluoride is a valuable reagent for the synthesis of fluorinated organic compounds. Its
utility extends from general organic synthesis to specialized applications in drug development,
such as the production of PET tracers. A thorough understanding of its properties, synthesis,
and reactivity is essential for its safe and effective use in a research setting. The methodologies
and data presented in this guide are intended to provide a solid foundation for researchers,
scientists, and drug development professionals working with this important chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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